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Compound of Interest

3-(Benzoyilthio)-2-methylpropanoic
Compound Name: d
aci

cat. No.: B1296739

In-Depth Technical Guide: 3-(Benzoylthio)-2-
methylpropanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Benzoylthio)-2-methylpropanoic acid is a chiral carboxylic acid derivative of significant
interest in pharmaceutical synthesis. Its structure, incorporating a benzoylthio moiety and a
stereocenter, makes it a valuable building block for complex molecular architectures. This
technical guide provides a comprehensive overview of its physical and chemical properties,
detailed experimental protocols for its application in synthesis, and an exploration of its
biological relevance as a key intermediate in the development of angiotensin-converting
enzyme (ACE) inhibitors.

Chemical Structure and Identifiers
e |[UPAC Name: 3-(Benzoylthio)-2-methylpropanoic acid
o Stereochemistry: The compound exists as two enantiomers, (S)-3-(benzoylthio)-2-

methylpropanoic acid and (R)-3-(benzoylthio)-2-methylpropanoic acid. The (S)-
enantiomer is a crucial intermediate in the synthesis of the ACE inhibitor Zofenopril.
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o CAS Numbers:
o Racemic mixture: 74431-50-8[1][2][3]
o (S)-enantiomer: 72679-02-8[4]
o (R)-enantiomer: 74407-70-8[5]

e Molecular Formula: C11H1203S[4]

« Canonical SMILES: CC(CSC(=0)C1=CC=CC=C1)C(=0)OJ[1]

e InChl Key: BCAYPPFBOJCRPN-UHFFFAOY SA-N[1]

Physicochemical Properties

The physical and chemical properties of 3-(Benzoylthio)-2-methylpropanoic acid are

summarized in the tables below. These properties are essential for its handling, storage, and

application in chemical synthesis. The data presented is for the (S)-enantiomer where

specified, as it is the more commercially and pharmaceutically relevant form.

ble 1: C | Phusicochemical :

Source

Property Value

Molecular Weight 224.28 g/mol

[1]14]

White to off-white crystalline
Appearance

[6]7]

solid[6][7]
Melting Point 61-63 °C ((S)-enantiomer) [41[8]
Boiling Point (Predicted) 367.5+34.0°C [4]18]
Density (Predicted) 1.249 + 0.06 g/cm?3 [41[8]
pKa (Predicted) 4.20+0.10 [41[8]
Table 2: Solubility
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Solvent Solubility Source
Water Slightly soluble [6]
Chloroform Soluble [41[8]
Ethanol Soluble [41[8]
Methanol Soluble [41[8]

Spectral Data

Detailed spectral analysis is crucial for the identification and quality control of 3-

(Benzoylthio)-2-methylpropanoic acid. Below is a summary of available spectral data.

Table 3: SpectroscopicData

Technique Key Data Source
Data available, specific peak
1H NMR _ _ _ [9]
list not publicly detailed.
Data available, specific peak
13C NMR _ _ _ [1]
list not publicly detailed.
Mass Spectrometry (GC-MS) Top m/z peaks: 105, 77, 51. [1]
Data available, specific
Infrared (IR) Spectroscopy absorption bands not publicly 9]

detailed.

Experimental Protocols

3-(Benzoylthio)-2-methylpropanoic acid, specifically the (S)-enantiomer, is a pivotal

intermediate in the synthesis of Zofenopril, a potent ACE inhibitor. The following is a

representative experimental protocol for the synthesis of Zofenopril utilizing (S)-3-

(benzoylthio)-2-methylpropanoic acid, based on established patent literature.

Synthesis of (S)-3-(benzoylthio)-2-methylpropanoyl

chloride
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This initial step involves the conversion of the carboxylic acid to a more reactive acyl chloride.
e Reactants:

o (S)-3-(Benzoylthio)-2-methylpropanoic acid

o Thionyl chloride or Oxalyl chloride
e Procedure:

o To a solution of (S)-3-(benzoylthio)-2-methylpropanoic acid in a suitable anhydrous
solvent (e.g., toluene), add an excess of thionyl chloride or oxalyl chloride.

o The reaction mixture is typically stirred at an elevated temperature (e.g., 60-70 °C) for
several hours to ensure complete conversion.

o After the reaction is complete, the excess thionyl chloride or oxalyl chloride and the
solvent are removed under reduced pressure to yield the crude (S)-3-(benzoylthio)-2-
methylpropanoyl! chloride, which is often used in the next step without further purification
due to its reactivity.

Synthesis of Zofenopril

This step involves the coupling of the acyl chloride with the proline derivative.

e Reactants:

[e]

(S)-3-(Benzoylthio)-2-methylpropanoyl chloride

o

cis-4-(phenylthio)-L-proline

[¢]

A suitable base (e.g., sodium hydroxide)

[¢]

An appropriate solvent system (e.g., water and a water-immiscible organic solvent like
isobutyl acetate)

e Procedure:
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o cis-4-(phenylthio)-L-proline is dissolved in an aqueous solution, and the pH is adjusted to
be basic (typically pH 8-9.5) using a base such as sodium hydroxide.

o The crude (S)-3-(benzoylthio)-2-methylpropanoyl chloride, dissolved in an organic solvent,
is added to the aqueous solution of the proline derivative.

o The biphasic mixture is stirred vigorously for several hours at room temperature to
facilitate the condensation reaction.

o Upon completion, the aqueous layer is acidified with an acid (e.g., hydrochloric acid) to a
pH of 1-2.

o The product, Zofenopril free acid, is then extracted into the organic layer.

o The organic extracts are combined, washed, and the solvent is evaporated to yield crude
Zofenopril. Further purification can be achieved by crystallization or conversion to a salt
form, such as Zofenopril calcium.[10]

Biological Context and Signaling Pathways

While there is no significant evidence to suggest that 3-(Benzoylthio)-2-methylpropanoic
acid possesses direct biological activity, its importance lies in its role as a precursor to
Zofenopril. Zofenopril is a prodrug that is hydrolyzed in the body to its active metabolite,
zofenoprilat. Zofenoprilat is a potent inhibitor of the Angiotensin-Converting Enzyme (ACE).

The Renin-Angiotensin System (RAS)

The Renin-Angiotensin System is a critical hormonal cascade that regulates blood pressure
and fluid balance. The diagram below illustrates the classical RAS pathway and the point of
intervention for ACE inhibitors like zofenoprilat.
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Caption: The Renin-Angiotensin System and the inhibitory action of Zofenoprilat.

By inhibiting ACE, zofenoprilat prevents the conversion of angiotensin | to the potent
vasoconstrictor angiotensin Il. This leads to vasodilation, reduced aldosterone secretion, and
consequently, a decrease in blood pressure.

Synthetic Workflow

The following diagram illustrates the logical workflow from the starting material, 3-
(Benzoylthio)-2-methylpropanoic acid, to the final active pharmaceutical ingredient,
Zofenopril.
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Caption: Synthetic workflow for Zofenopril from its key intermediate.

Conclusion

3-(Benzoylthio)-2-methylpropanoic acid is a compound of considerable importance in the
pharmaceutical industry. Its well-defined physical and chemical properties, coupled with its
crucial role as a chiral building block, make it an indispensable intermediate in the synthesis of
Zofenopril. Understanding its characteristics and synthetic applications is vital for researchers
and professionals involved in the development of cardiovascular therapeutics. This guide has
provided a detailed overview to support further research and development in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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